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The synthetic sandalwood odorant, Sandalore, is emerging as a significant molecule of

interest in dermatology. Its effects, mediated primarily through the ectopic olfactory receptor

OR2AT4 found in skin cells, extend beyond fragrance, showing considerable promise in wound

healing, hair growth stimulation, and anti-aging applications. This document provides a detailed

overview of the current research, presenting key quantitative data, experimental protocols, and

visualizations of the underlying signaling pathways.

Core Applications and Mechanisms
Sandalore's dermatological benefits are primarily linked to its activation of the OR2AT4

receptor in keratinocytes, the main cell type in the epidermis. This interaction triggers a

cascade of intracellular signaling events that promote cell proliferation, migration, and survival,

contributing to skin regeneration and hair follicle stimulation.

Key Research Areas
Accelerated Wound Healing
Studies have demonstrated that Sandalore promotes the re-epithelialization of skin, a critical

step in wound healing. By activating OR2AT4, Sandalore stimulates keratinocyte proliferation

and migration, essentially helping to close wounds faster.[1][2][3][4][5][6][7]
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Hair Growth Stimulation
Research has highlighted Sandalore's potential as a treatment for hair loss.[8][9][10] It has

been shown to prolong the anagen (growth) phase of the hair follicle and reduce apoptosis (cell

death) of follicular keratinocytes.[11][12] Clinical studies have indicated that topical application

of Sandalore can reduce hair shedding and increase hair volume in individuals with telogen

effluvium.[13][14][15][16]

Anti-Aging and Cellular Senescence
Sandalore has been found to combat oxidative stress-induced senescence in human

keratinocytes.[17][18] By activating specific signaling pathways, it helps to restore cell

proliferation and inhibit the expression of senescence-associated markers, suggesting its

potential as an anti-aging agent.[17][18]

Skin Microbiome Modulation
Recent findings suggest that Sandalore can influence the skin's microbiome.[19][20][21][22]

Topical application has been shown to increase the production of the antimicrobial peptide

dermcidin (DCD) by epidermal keratinocytes. This selective upregulation can promote the

growth of beneficial bacteria like Staphylococcus epidermidis while inhibiting pathogenic strains

such as Staphylococcus aureus, suggesting a role in managing skin conditions characterized

by dysbiosis, like atopic dermatitis.[19][20][21]

Quantitative Data Summary
The following tables summarize the key quantitative findings from various studies on

Sandalore's effects in dermatology.

Wound Healing Parameters
Effect of Sandalore

Treatment
Reference

Keratinocyte Proliferation 32% increase [23]

Keratinocyte Migration Nearly 50% increase [23]
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Hair Growth Parameters

(Clinical Trial - 1% Sandalore

for 24 weeks)

Effect of Sandalore

Treatment
Reference

Hair Shedding Reduced [14][15][16]

Hair Volume
Increased (significantly more

than placebo)
[14][15][16]

Percentage of Anagen Hair

Follicles

Increased (significantly more

than placebo)
[14][15][16]

Terminal/Vellus Hair Ratio Increased at week 8 [14][15][16]

Cellular Senescence

Parameters

Effect of Sandalore

Treatment
Reference

Senescence-associated β-

galactosidase expression
Inhibited [17][18]

p21 expression in senescent

cells
Increased [17][18]

Cell Proliferation and Ki-67

expression
Restored [17][18]

Skin Microbiome Modulation
Effect of Sandalore

Treatment
Reference

Dermcidin (DCD) Secretion Increased [19][20][21]

OR2AT4 Protein Expression in

Epidermis
Increased [19][21]

Staphylococcus epidermidis

Growth
Promoted [19][20][21]

Staphylococcus aureus Growth Inhibited [19][20][21]
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Signaling Pathways
Sandalore's activation of the OR2AT4 receptor initiates distinct signaling cascades within

keratinocytes.

Sandalore OR2AT4 Receptor

↑ Intracellular Ca²⁺

↑ cAMP

Cell Proliferation

Cell MigrationPhosphorylation of
Erk1/2 & p38 MAPK

Wound Healing

Sandalore OR2AT4 Receptor ↑ Intracellular Ca²⁺ CaMKKβ Activation AMPK Activation mTORC1 Inhibition Autophagy Promotion Suppression of Senescence
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Cell Culture Preparation

Wound Creation and Treatment

Analysis

1. Culture human keratinocytes
to confluence in 6-well plates.

2. Create a 'scratch' in the
cell monolayer with a sterile pipette tip.

3. Wash with PBS to remove debris.

4. Add culture medium with Sandalore
(or vehicle control).

5. Incubate and capture images at
0h, 24h, and 48h.

6. Measure the width of the scratch
at multiple points.

7. Calculate the percentage of
wound closure over time.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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